molecular formula C31H40O3 B13999943 2,2',2''-Methanetriyltris(4-tert-butylphenol) CAS No. 41567-36-6

2,2',2''-Methanetriyltris(4-tert-butylphenol)

Cat. No.: B13999943
CAS No.: 41567-36-6
M. Wt: 460.6 g/mol
InChI Key: KBFBUZUSAWMXSM-UHFFFAOYSA-N
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Description

2,2’,2’'-Methanetriyltris(4-tert-butylphenol): is an organic compound with the molecular formula C31H40O3. It is characterized by three tert-butylphenol groups connected to a central methane carbon. This compound is known for its stability and is used in various industrial applications due to its antioxidant properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,2’,2’'-Methanetriyltris(4-tert-butylphenol) typically involves the reaction of 4-tert-butylphenol with formaldehyde under acidic or basic conditions. The reaction proceeds through a condensation mechanism, forming the methanetriyl bridge between the phenol groups.

Industrial Production Methods: In industrial settings, the production of this compound is scaled up using continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to maintain a high conversion rate and minimize by-products.

Chemical Reactions Analysis

Types of Reactions:

    Oxidation: The phenolic groups in 2,2’,2’'-Methanetriyltris(4-tert-butylphenol) can undergo oxidation to form quinones.

    Substitution: The tert-butyl groups can be substituted with other alkyl or aryl groups under specific conditions.

    Esterification: The hydroxyl groups can react with carboxylic acids to form esters.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Substitution: Friedel-Crafts alkylation or

Properties

CAS No.

41567-36-6

Molecular Formula

C31H40O3

Molecular Weight

460.6 g/mol

IUPAC Name

2-[bis(5-tert-butyl-2-hydroxyphenyl)methyl]-4-tert-butylphenol

InChI

InChI=1S/C31H40O3/c1-29(2,3)19-10-13-25(32)22(16-19)28(23-17-20(30(4,5)6)11-14-26(23)33)24-18-21(31(7,8)9)12-15-27(24)34/h10-18,28,32-34H,1-9H3

InChI Key

KBFBUZUSAWMXSM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC(=C(C=C1)O)C(C2=C(C=CC(=C2)C(C)(C)C)O)C3=C(C=CC(=C3)C(C)(C)C)O

Origin of Product

United States

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